ethyl 6-amino-5-cyano-2-ethyl-4-(2-thienyl)-4H-pyran-3-carboxylate

• IUPAC Name: ethyl 6-amino-5-cyano-2-ethyl-4-thiophen-2-yl-4H-pyran-3-carboxylate
• InChI: InChI=1S/C15H16N2O3S/c1-3-10-13(15(18)19-4-2)12(11-6-5-7-21-11)9(8-16)14(17)20-10/h5-7,12H,3-4,17H2,1-2H3
• InChI Key: RYKUPPXFMVKKPQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(C(=C(O1)N)C#N)C2=CC=CS2)C(=O)OCC
• Molecular Formula: C15H16N2O3S
• Molecular Weight: 304.4 g/mol

Description

Ethyl 6-amino-5-cyano-2-ethyl-4-(2-thienyl)-4H-pyran-3-carboxylate, also known as ETPTA, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. ETPTA has been studied for its anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The mechanism of action of ethyl 6-amino-5-cyano-2-ethyl-4-(2-thienyl)-4H-pyran-3-carboxylate is not fully understood. However, it has been suggested that its anti-inflammatory properties may be due to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. ethyl 6-amino-5-cyano-2-ethyl-4-(2-thienyl)-4H-pyran-3-carboxylate has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in the production of prostaglandins, which are involved in the inflammatory response.
Biochemical and Physiological Effects
ethyl 6-amino-5-cyano-2-ethyl-4-(2-thienyl)-4H-pyran-3-carboxylate has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species (ROS) and malondialdehyde (MDA), which are markers of oxidative stress. ethyl 6-amino-5-cyano-2-ethyl-4-(2-thienyl)-4H-pyran-3-carboxylate has also been shown to increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). Additionally, ethyl 6-amino-5-cyano-2-ethyl-4-(2-thienyl)-4H-pyran-3-carboxylate has been shown to inhibit the proliferation of cancer cells by inducing apoptosis, a process of programmed cell death.

Advantages and Limitations for Lab Experiments

Ethyl 6-amino-5-cyano-2-ethyl-4-(2-thienyl)-4H-pyran-3-carboxylate has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It is also relatively inexpensive compared to other compounds with similar properties. However, there are also limitations to using ethyl 6-amino-5-cyano-2-ethyl-4-(2-thienyl)-4H-pyran-3-carboxylate in lab experiments. Its mechanism of action is not fully understood, and its efficacy may vary depending on the cell type and experimental conditions.

Future Directions

There are several future directions for the study of ethyl 6-amino-5-cyano-2-ethyl-4-(2-thienyl)-4H-pyran-3-carboxylate. One area of research could be to investigate its potential therapeutic applications in other disease areas such as neurodegenerative diseases and cardiovascular diseases. Another area of research could be to study its mechanism of action in more detail to better understand its therapeutic potential. Additionally, future studies could investigate the efficacy of ethyl 6-amino-5-cyano-2-ethyl-4-(2-thienyl)-4H-pyran-3-carboxylate in combination with other compounds to enhance its therapeutic effects.

Synthesis Methods

Ethyl 6-amino-5-cyano-2-ethyl-4-(2-thienyl)-4H-pyran-3-carboxylate can be synthesized through a multistep process that involves the reaction of 2-acetylthiophene with ethyl cyanoacetate to form ethyl 2-cyano-4-(2-thienyl)but-2-enoate. The resulting compound is then subjected to a Knoevenagel condensation reaction with malononitrile to form ethyl 6-cyano-5-ethoxycarbonylmethylene-2-ethyl-4-(2-thienyl)-4H-pyran-3-carboxylate. The final step involves the reduction of the cyano group to an amino group using hydrogen gas and a palladium catalyst.

Scientific Research Applications

Ethyl 6-amino-5-cyano-2-ethyl-4-(2-thienyl)-4H-pyran-3-carboxylate has been studied for its potential therapeutic applications in various scientific research areas. It has been shown to have anti-inflammatory properties that can be useful in the treatment of inflammatory diseases such as arthritis and colitis. ethyl 6-amino-5-cyano-2-ethyl-4-(2-thienyl)-4H-pyran-3-carboxylate has also been studied for its antioxidant properties that can help prevent oxidative stress-induced damage in cells. Additionally, ethyl 6-amino-5-cyano-2-ethyl-4-(2-thienyl)-4H-pyran-3-carboxylate has been investigated for its anticancer properties that can inhibit the growth of cancer cells.